Cas no 1554359-83-9 (3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol, Mixture of diastereomers)

• Product Name: 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol, Mixture of diastereomers
• CAS No: 1554359-83-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6404378
• PubChem ID: 84021435
• Update Time: 2025-05-19

3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol, Mixture of diastereomers
• 1554359-83-9
• EN300-19576336
• 3-(Triazol-2-yl)cyclohexan-1-ol
• 3-(2h-1,2,3-triazol-2-yl)cyclohexan-1-ol

• Inchi： 1S/C8H13N3O/c12-8-3-1-2-7(6-8)11-9-4-5-10-11/h4-5,7-8,12H,1-3,6H2
• InChI Key： JENDBKYQYIKTFN-UHFFFAOYSA-N
• SMILES： OC1CCCC(C1)N1N=CC=N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Additional information on 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol, Mixture of diastereomers

Introduction to 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol, Mixture of diastereomers (CAS No. 1554359-83-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol, Mixture of diastereomers (CAS No. 1554359-83-9) has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its cyclohexane backbone conjugated with a triazole ring, represents a fascinating subject of study for researchers exploring novel therapeutic agents.

The molecular structure of 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol encompasses a blend of stereochemical diversity, as indicated by the term "Mixture of diastereomers." This stereochemical complexity is not merely a feature but a deliberate aspect that could influence its pharmacological behavior. Diastereomers, being non-superimposable mirror images, often exhibit distinct biological activities despite having similar chemical compositions. This inherent variability makes the compound an attractive candidate for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their wide-ranging biological activities. The triazole moiety in 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol is particularly noteworthy. Triazoles are known for their stability and versatility in drug design. They have been incorporated into various pharmacophores due to their ability to form multiple hydrogen bonds and their stability under physiological conditions. The cyclohexane ring further enhances the compound's potential by providing a rigid scaffold that can modulate electronic and steric properties.

The synthesis of such complex molecules often presents significant challenges. However, advancements in synthetic methodologies have made it possible to produce intricate structures like 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of the triazole ring fused to the cyclohexane backbone. These methods not only improve yield but also allow for better control over stereochemistry.

The pharmacological potential of 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol has been explored in several preclinical studies. Its unique structural features suggest possible applications in treating a variety of diseases. For instance, the triazole ring can interact with biological targets such as enzymes and receptors, potentially modulating their activity. The cyclohexane moiety may contribute to membrane permeability and metabolic stability, making the compound more suitable for oral administration.

One of the most exciting aspects of this compound is its potential in developing antiviral agents. The triazole scaffold has been widely used in antifungal drugs due to its ability to disrupt fungal cell wall synthesis. Similar mechanisms may be applicable in antiviral therapies. Researchers are investigating how the structure of 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol can be modified to enhance its efficacy against viral pathogens without causing toxicity.

In addition to antiviral applications, this compound shows promise in anticancer research. The ability of triazole derivatives to inhibit key enzymes involved in cancer cell proliferation has been well-documented. By studying the interactions between 3-(2H-1,2,3-triazol-2-yl)cyclohexan-1-ol and cancer cell lines, scientists aim to identify novel targets for chemotherapy. The diastereomeric mixture adds another layer of complexity that could lead to the discovery of more effective and selective anticancer agents.

The development of new drug candidates is not just about identifying promising molecules; it also involves understanding their environmental impact and biodegradability. The synthesis and application of 3-(2H-